N-(2,4-dimethylphenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[6-[(4-methoxyphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22N4O3S/c1-13-4-9-17(14(2)10-13)22-19(26)12-29-21-23-20(27)18(24-25-21)11-15-5-7-16(28-3)8-6-15/h4-10H,11-12H2,1-3H3,(H,22,26)(H,23,25,27)
• InChI Key: ZIYUWXDZMDSGGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)OC)C
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22N4O3S and its molecular weight is 410.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

• Novel heterocyclic compounds derived from visnagenone–ethylacetate and khellinone–ethylacetate, including benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines, have been synthesized and shown to possess significant anti-inflammatory and analgesic activities, suggesting potential applications in treating inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity

• Rhodanine-3-acetic acid derivatives were evaluated as potential antimicrobial agents against bacteria, mycobacteria, and fungi, showing high activity against mycobacteria and certain Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (Krátký, Vinšová, & Stolaříková, 2017).

Corrosion Inhibition

• Triazine derivatives have been studied for their corrosion inhibition performance on mild steel in hydrochloric acid, demonstrating high inhibition efficiencies and suggesting applications in protecting metals from corrosion (Singh et al., 2018).

Enzyme Inhibition for Therapeutic Use

• Some novel heterocyclic compounds derived from 1,2,4-triazol-4-yl acetohydrazide showed promising lipase and α-glucosidase inhibition, indicating potential applications in treating diseases related to these enzymes (Bekircan, Ülker, & Menteşe, 2015).